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Compound of Interest

Compound Name: Cobalt sulfate heptahydrate

Cat. No.: B160239

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of cobalt sulfate
heptahydrate (CoSOa4-7H20) in various solvents. This information is critical for a range of
applications, from the development of novel drug delivery systems to the synthesis of
advanced materials. This document presents quantitative solubility data, detailed experimental
protocols for solubility determination, and a visual representation of the experimental workflow.

Solubility Data

The solubility of cobalt sulfate heptahydrate is highly dependent on the solvent and
temperature. The following tables summarize the available quantitative and qualitative solubility
data.

Table 1: Solubility of Cobalt Sulfate Heptahydrate in
Water
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Temperature (°C)

Solubility ( g/100 mL)

3 60.4[1]
20 36.2[2]

21.1 (70°F) ;1?9.8 (calculated from 35.040 Ib/100 Ib water)
70 67[1]

100 84{1]

Table 2: Solubility of Cobalt Sulfate Heptahydrate in

Organic Solvents

Solvent Solubility Reference
Particularly soluble, 54.5 g/100

Methanol [11[3114]
cc at 18°C.[1][3][4]
Slightly soluble, 2.5 g/100 cc at

Ethanol . [1][2][3][4]
3°C.[L1I2][3114]
No specific data found, but

Acetone generally considered insoluble [5]

in non-polar solvents.[5]

Experimental Protocol for Determining Solubility

The following is a standard methodology for determining the solubility of an inorganic salt like

cobalt sulfate heptahydrate as a function of temperature. This protocol is based on

established laboratory practices for generating solubility curves.[6][7]

Objective: To determine the solubility of cobalt sulfate heptahydrate in water at various

temperatures.

Materials:

e Cobalt sulfate heptahydrate (CoSOa4-7H20)
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« Distilled or deionized water

e 25 x 250-mm test tube with a 2-hole rubber stopper
e Thermometer

o Glass or wire stirring rod

o Beaker

e Hot plate or Bunsen burner

e Analytical balance

o Watch glass or evaporating dish

e Drying oven

Procedure:

o Preparation of a Saturated Solution:

o Accurately weigh a known amount of cobalt sulfate heptahydrate and transfer it to the
test tube.

o Add a measured volume of distilled water to the test tube.

o Insert the rubber stopper fitted with a thermometer and a stirring rod. The thermometer
bulb should be submerged in the solution but not touching the bottom of the test tube.

e Heating and Dissolution:

o Gently heat the test tube in a water bath (a beaker of water on a hot plate) while
continuously stirring the solution with the stirring rod.

o Continue heating and stirring until all the cobalt sulfate heptahydrate has completely
dissolved.

o Determining the Saturation Temperature:
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Once all the salt has dissolved, remove the test tube from the water bath.

[e]

o

Allow the solution to cool slowly while continuing to stir.

[¢]

Carefully observe the solution for the first sign of recrystallization (the appearance of a
solid).

[¢]

The temperature at which recrystallization begins is the saturation temperature for that
specific concentration of the salt. Record this temperature.

Varying Concentrations:

o To obtain a solubility curve, repeat steps 1-3 with different known masses of cobalt
sulfate heptahydrate or by adding a known volume of water to the existing solution to
dilute it.[6] This will yield a series of saturation temperatures for different concentrations.

Gravimetric Determination (Alternative Method):

o

Prepare saturated solutions at different constant temperatures (e.g., in a temperature-
controlled water bath).

o Once equilibrium is reached (no more salt dissolves), carefully decant a known volume of
the supernatant (the clear liquid above the undissolved solid).

o Weigh a clean, dry watch glass or evaporating dish.
o Transfer the known volume of the saturated solution to the weighed dish.

o Gently heat the dish to evaporate the water completely. A drying oven set at a low
temperature (e.g., 110°C) is suitable.

o Once all the water has evaporated and the dish has cooled to room temperature in a
desiccator, weigh the dish again.

o The difference in mass corresponds to the mass of the dissolved cobalt sulfate
heptahydrate.

o Calculate the solubility in grams per 100 mL of water.
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o Data Analysis:

o Plot the solubility (in g/100 mL of water) on the y-axis against the saturation temperature
(°C) on the x-axis to construct a solubility curve.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of cobalt sulfate heptahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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